2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C12H10ClFN2O2/c1-7-8(6-16-18-7)5-15-12(17)11-9(13)3-2-4-10(11)14/h2-4,6H,5H2,1H3,(H,15,17)
• InChI Key: VXXHLAZXJHAFOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C12H10ClFN2O2
• Molecular Weight: 268.67 g/mol

Description

2-Chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide, also known as CFOMB, is a small molecule with a wide range of applications in the fields of medicinal chemistry and drug design. CFOMB is a general term used to describe a family of compounds which have similar chemical structures and properties. CFOMB has been used in a variety of research and development projects, including the synthesis of novel drugs, the study of biochemical and physiological effects, and the development of lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide is not yet fully understood. However, it is believed that the compound binds to proteins and enzymes, which then activate certain biochemical pathways. In addition, 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide may also interact with other molecules, such as hormones, to produce a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide have been studied in a variety of animal models. Studies have shown that 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide has the potential to reduce inflammation and pain, as well as to inhibit the growth of cancer cells. In addition, 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide has been shown to reduce the activity of certain enzymes, which may be beneficial for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The use of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide in lab experiments has a number of advantages. 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide is relatively easy to synthesize and can be used in a wide range of experiments. In addition, 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide is relatively non-toxic and can be used in a variety of animal models. However, 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide is not always suitable for all types of experiments, as it may produce unwanted side effects or interact with other compounds in unpredictable ways.

Future Directions

The potential applications of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide are still being explored. Future research could focus on developing new drugs based on 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide, as well as exploring its potential as an anti-cancer drug. In addition, further research could investigate the biochemical and physiological effects of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide in more detail, as well as exploring its potential to interact with other molecules. Finally, future research could also focus on developing new lab experiments that use 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide as a tool to study the effects of drugs on various biological systems.

Synthesis Methods

The synthesis of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide involves a multi-step process that begins with the reaction of 5-methyl-1,2-oxazol-4-ylmethyl chloride with 2-chloro-6-fluoro-benzamide in a solvent such as dichloromethane. This reaction produces a mixture of two isomers of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide, which are then isolated and purified. The two isomers of 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide can be further separated using high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide has been used in a variety of scientific research projects, including the development of novel drugs and the study of biochemical and physiological effects. 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide has also been used to study the properties of various proteins and enzymes, as well as to investigate the effects of drugs on cellular processes. 2-chloro-6-fluoro-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzamide has been used in the development of lab experiments to study the effects of drugs on various biological systems.